molecular formula C9H7N3 B177285 5-amino-1H-indole-7-carbonitrile CAS No. 196205-12-6

5-amino-1H-indole-7-carbonitrile

Cat. No.: B177285
CAS No.: 196205-12-6
M. Wt: 157.17 g/mol
InChI Key: CTSQWJSRMOOUNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-amino-1H-indole-7-carbonitrile, also known as this compound, is a useful research compound. Its molecular formula is C9H7N3 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

196205-12-6

Molecular Formula

C9H7N3

Molecular Weight

157.17 g/mol

IUPAC Name

5-amino-1H-indole-7-carbonitrile

InChI

InChI=1S/C9H7N3/c10-5-7-4-8(11)3-6-1-2-12-9(6)7/h1-4,12H,11H2

InChI Key

CTSQWJSRMOOUNW-UHFFFAOYSA-N

SMILES

C1=CNC2=C(C=C(C=C21)N)C#N

Canonical SMILES

C1=CNC2=C(C=C(C=C21)N)C#N

Synonyms

1H-Indole-7-carbonitrile, 5-amino-

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 7-cyano-5-nitroindole (1.5 g, 8.2 mmol), hydrazine (1.0 mL, 31.2 mmol) and 10% Pd/C (20 mg) in 30 mL of MeOH was stirred at reflux for 2 h. The reaction mixture was filtered and concentrated in vacuo to provide 1.3 g (>95%) of the amine.
Name
7-cyano-5-nitroindole
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mg
Type
catalyst
Reaction Step One
Name
Yield
95%

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